1-[(Isochroman-1-yl)methyl]piperazine

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: 1-(3,4-dihydro-1H-isochromen-1-ylmethyl)piperazine
• InChI: InChI=1S/C14H20N2O/c1-2-4-13-12(3-1)5-10-17-14(13)11-16-8-6-15-7-9-16/h1-4,14-15H,5-11H2
• InChI Key: HCBHMXRXZMYZML-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CN3CCNCC3

Description

1-[(Isochroman-1-yl)methyl]piperazine is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 1 g (5.48 mmol) of (isochroman-1-yl)methyl chloride obtainable by Reference Example 1 was added 2 g (23.3 mmol) of piperazine, and the resulting mixture was heated at 100° to 120° C. for 10 hours. After being cooled, the mixture was basified with the addition of 10% sodium hydroxide and then extracted with chloroform. The extract was washed with water and then dried. The solvent was evaporated off. The residue was distilled under reduced pressure (150° C./15 mmHg) to give 0.9 g (74%) of the desired compound as an oily.

Synthesis routes and methods II

Procedure details